Cas no 1710490-00-8 (Methyl 2-oxo-2-((perfluorophenyl)amino)acetate)

• Product Name: Methyl 2-oxo-2-((perfluorophenyl)amino)acetate
• CAS No: 1710490-00-8
• MF: C₉H₄F₅NO₃
• MW: 269.124979972839
• CID: 6781309
• PubChem ID: 112683064
• Update Time: 2025-06-11

Methyl 2-oxo-2-((perfluorophenyl)amino)acetate Chemical and Physical Properties

Names and Identifiers

• MFCD26144104
• 1710490-00-8
• F70693
• Methyl [(pentafluorophenyl)carbamoyl]formate
• methyl 2-oxo-2-(2,3,4,5,6-pentafluoroanilino)acetate
• METHYL 2-OXO-2-((PERFLUOROPHENYL)AMINO)ACETATE
• Methyl 2-oxo-2-((perfluorophenyl)amino)acetate

• Inchi： 1S/C9H4F5NO3/c1-18-9(17)8(16)15-7-5(13)3(11)2(10)4(12)6(7)14/h1H3,(H,15,16)
• InChI Key： ADPCSNJNJZNLJY-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1NC(C(=O)OC)=O)F)F)F)F

Computed Properties

• Exact Mass: 269.01113380g/mol
• Monoisotopic Mass: 269.01113380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-oxo-2-((perfluorophenyl)amino)acetate

Introduction to Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate (CAS No. 1710490-00-8)

Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate, also known by its CAS number 1710490-00-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines a methyl ester group with a perfluorophenyl amino ketone moiety. The presence of the perfluorophenyl group imparts exceptional stability and electronic properties, making it a valuable building block in various chemical syntheses.

The synthesis of Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate involves a multi-step process that typically begins with the preparation of the perfluorophenyl amine intermediate. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this intermediate. For instance, researchers have explored the use of electrophilic fluorination strategies, which not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of physical and chemical properties, Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate exhibits a high degree of thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Additionally, its solubility profile has been optimized for use in both polar and non-polar solvents, which broadens its applicability in various chemical reactions. Recent studies have also highlighted its excellent compatibility with biological systems, paving the way for potential applications in drug delivery systems.

The applications of Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate are diverse and continue to expand with ongoing research. One of its most notable uses is as an intermediate in the synthesis of bioactive compounds. For example, it has been employed in the development of novel anticancer agents due to its ability to modulate key cellular pathways. Furthermore, its role as a precursor in the synthesis of advanced materials, such as fluorinated polymers and nanoparticles, has been extensively documented in recent scientific literature.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate. High-resolution quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the perfluorophenyl group. These findings have been instrumental in designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, Methyl 2-Oxo-2-((Perfluorophenyl)Amino)Acetate (CAS No. 1710490-00-8) stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique properties and versatile applications make it an indispensable tool in contemporary research and development efforts across multiple disciplines. As ongoing studies continue to unlock new potential uses for this compound, its significance in the chemical landscape is expected to grow further.